1-Methyl-3-phenyl-5-trifluoromethyl-1H-quinolin-4-one

• Molecular Formula: C17H12F3NO
• Molecular Weight: 303.28 g/mol
• IUPAC Name: 1-methyl-3-phenyl-5-(trifluoromethyl)quinolin-4-one
• InChI: InChI=1S/C17H12F3NO/c1-21-10-12(11-6-3-2-4-7-11)16(22)15-13(17(18,19)20)8-5-9-14(15)21/h2-10H,1H3
• InChI Key: LIRIZWODPYKKSW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)C2=C(C=CC=C21)C(F)(F)F)C3=CC=CC=C3

Description

1-Methyl-3-phenyl-5-trifluoromethyl-1H-quinolin-4-one is a synthetic organic compound with the molecular formula C17H12F3NO It is characterized by the presence of a quinoline core, substituted with a methyl group at the 1-position, a phenyl group at the 3-position, and a trifluoromethyl group at the 5-position

Preparation Methods

The synthesis of 1-Methyl-3-phenyl-5-trifluoromethyl-1H-quinolin-4-one can be achieved through several synthetic routes. One common method involves the lithiation of a precursor compound followed by trapping with electrophiles. . Industrial production methods may involve optimizing reaction conditions to ensure high yield and purity, such as controlling the concentration of reactants and the temperature of the reaction.

Chemical Reactions Analysis

1-Methyl-3-phenyl-5-trifluoromethyl-1H-quinolin-4-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of quinolin-4-one derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced quinoline derivatives.

Substitution: The trifluoromethyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Scientific Research Applications

1-Methyl-3-phenyl-5-trifluoromethyl-1H-quinolin-4-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound’s unique structure makes it a valuable tool for studying biological processes and interactions.

Industry: The compound is used in the development of advanced materials with specific properties, such as increased stability or enhanced reactivity.

Mechanism of Action

The mechanism of action of 1-Methyl-3-phenyl-5-trifluoromethyl-1H-quinolin-4-one involves its interaction with specific molecular targets and pathways. The trifluoromethyl group plays a crucial role in enhancing the compound’s lipophilicity and metabolic stability, which can lead to improved bioavailability and efficacy. The compound may interact with enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

1-Methyl-3-phenyl-5-trifluoromethyl-1H-quinolin-4-one can be compared with other similar compounds, such as:

1-Methyl-3-phenyl-1H-quinolin-4-one: Lacks the trifluoromethyl group, resulting in different chemical and biological properties.

1-Methyl-3-(trifluoromethyl)-1H-pyrazole: Contains a pyrazole ring instead of a quinoline ring, leading to distinct reactivity and applications.

1-Methyl-3-phenyl-5-(trifluoromethyl)-1H-pyrazole:

The uniqueness of this compound lies in its specific substitution pattern, which imparts unique chemical and biological properties, making it a valuable compound for various applications.